Cas no 79851-85-7 (2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-)

2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- structure
79851-85-7 structure
Product Name:2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-
CAS No:79851-85-7
MF:C10H8BrNO3
MW:270.07942199707
MDL:MFCD16703402
CID:1798742
PubChem ID:12701753
Update Time:2025-08-03

2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl-
    • 79851-85-7
    • SCHEMBL8948117
    • 6-(2-bromoacetyl)-3-methyl-2(3H)-benzoxazolone
    • 6-(2-bromoacetyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
    • 6-bromoacetyl-3-methyl-2-oxo-3h-benzoxazole
    • 6-(2-bromoacetyl)-3-methylbenzo[d]oxazol-2(3H)-one
    • s10756
    • AKOS011558188
    • 6-(2-bromoacetyl)-3-methyl-1,3-benzoxazol-2-one
    • MDL: MFCD16703402
    • Inchi: 1S/C10H8BrNO3/c1-12-7-3-2-6(8(13)5-11)4-9(7)15-10(12)14/h2-4H,5H2,1H3
    • InChI Key: LAUINISNXLVCFD-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC2=C(C=1)OC(N2C)=O)=O

Computed Properties

  • Exact Mass: 268.96876g/mol
  • Monoisotopic Mass: 268.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.6Ų

2(3H)-Benzoxazolone, 6-(bromoacetyl)-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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